Cas no 1260654-34-9 (1-(3-Chloro-2-fluorophenyl)cyclopentanecarbonitrile)

• Product Name: 1-(3-Chloro-2-fluorophenyl)cyclopentanecarbonitrile
• CAS No: 1260654-34-9
• MF: C₁₂H₁₁ClFN
• MW: 223.673845529556
• CID: 4565452
• Update Time: 2025-06-28

1-(3-Chloro-2-fluorophenyl)cyclopentanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chloro-2-fluorophenyl)cyclopentanecarbonitrile
• SY225868

• Inchi： 1S/C12H11ClFN/c13-10-5-3-4-9(11(10)14)12(8-15)6-1-2-7-12/h3-5H,1-2,6-7H2
• InChI Key： JQUUHXWFKFTJOO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)C1(C#N)CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 277
• XLogP3: 3.7
• Topological Polar Surface Area: 23.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(3-Chloro-2-fluorophenyl)cyclopentanecarbonitrile

Professional Introduction to 1-(3-Chloro-2-fluorophenyl)cyclopentanecarbonitrile (CAS No. 1260654-34-9)

1-(3-Chloro-2-fluorophenyl)cyclopentanecarbonitrile (CAS No. 1260654-34-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, presents a promising scaffold for the development of novel therapeutic agents. The presence of both chloro and fluoro substituents on the aromatic ring, coupled with the cyclopentanecarbonitrile moiety, endows it with distinct chemical and biological properties that make it a valuable candidate for further exploration.

The molecular structure of 1-(3-Chloro-2-fluorophenyl)cyclopentanecarbonitrile consists of a cyclopentane ring linked to a nitrile group, with an aromatic ring bearing both chloro and fluoro substituents. This arrangement not only contributes to its stability but also enhances its reactivity, making it suitable for various synthetic transformations. The chloro and fluoro groups are particularly important, as they can influence the compound's interaction with biological targets, thereby modulating its pharmacological activity.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various disease pathways. The structural motif of 1-(3-Chloro-2-fluorophenyl)cyclopentanecarbonitrile aligns well with this trend, as it offers a versatile platform for designing molecules with potential therapeutic applications. For instance, studies have shown that compounds containing similar structural features can exhibit inhibitory effects on enzymes involved in cancer progression and inflammation.

One of the most compelling aspects of 1-(3-Chloro-2-fluorophenyl)cyclopentanecarbonitrile is its potential as a lead compound for drug discovery. The combination of electronic and steric effects induced by the chloro and fluoro substituents can be exploited to optimize binding affinity and selectivity against specific biological targets. This has led to several research groups exploring derivatives of this compound as candidates for preclinical development.

The synthesis of 1-(3-Chloro-2-fluorophenyl)cyclopentanecarbonitrile involves multi-step organic transformations, typically starting from commercially available precursors. The introduction of the chloro and fluoro groups onto the aromatic ring is often achieved through halogenation reactions, while the attachment of the cyclopentane ring is typically accomplished via cyclization or coupling reactions. These synthetic strategies highlight the compound's synthetic accessibility, which is crucial for its further development in drug discovery programs.

Evaluation of the pharmacological properties of 1-(3-Chloro-2-fluorophenyl)cyclopentanecarbonitrile has revealed several interesting findings. In vitro studies have demonstrated its ability to interact with various biological targets, including enzymes and receptors relevant to neurological disorders, cardiovascular diseases, and metabolic conditions. These preliminary results are encouraging and warrant further investigation to elucidate its mechanism of action and therapeutic potential.

The role of computational chemistry in the study of 1-(3-Chloro-2-fluorophenyl)cyclopentanecarbonitrile cannot be overstated. Advanced computational methods, such as molecular docking and quantum mechanical calculations, have been employed to gain insights into its interactions with biological targets. These studies have provided valuable information regarding binding affinities, binding modes, and potential side effects, thereby guiding the design of more effective derivatives.

In conclusion, 1-(3-Chloro-2-fluorophenyl)cyclopentanecarbonitrile (CAS No. 1260654-34-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in the discovery of novel therapeutic agents that address unmet medical needs.